
Spectroscopic and Synthetic Profile of 9-
Anthracenylmethyl Methacrylate (AMMA): A

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Anthracenylmethyl methacrylate

Cat. No.: B043428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties and

synthesis of 9-Anthracenylmethyl methacrylate (AMMA), a fluorescent, photoreactive

monomer. AMMA is a valuable building block in the development of advanced materials for

optoelectronics, sensing, and drug delivery applications. Its anthracene moiety imparts unique

photophysical characteristics, making its thorough characterization essential for its effective

utilization.

Core Spectroscopic Data
The following tables summarize the key spectroscopic data for 9-Anthracenylmethyl
methacrylate, providing a reference for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H-NMR Spectroscopic Data for 9-Anthracenylmethyl Methacrylate (CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

8.51 s 1H Anthracene ring

8.38 d, J = 10Hz 2H Anthracene ring

8.03 d, J = 10Hz 2H Anthracene ring

7.44-7.60 m 4H Anthracene ring

6.22 s 2H
Methylene group (-

CH₂-)

6.05 s 1H Vinyl (=CH₂)

5.50 s 1H Vinyl (=CH₂)

1.92 s 3H Methyl (-CH₃)

Source:[1]

Fourier-Transform Infrared (FT-IR) Spectroscopy
Table 2: FT-IR Spectroscopic Data for 9-Anthracenylmethyl Methacrylate (KBr)

Wavenumber (cm⁻¹) Assignment

1715 C=O stretching (ester)

1624 C=C stretching (vinyl)

1450 C-H bending (methyl/methylene)

1320, 1296 C-O stretching (ester)

1164, 1150 C-O stretching (ester)

892 =C-H bending (vinyl)

740 C-H out-of-plane bending (aromatic)

Source:[1]
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Ultraviolet-Visible (UV-Vis) and Fluorescence
Spectroscopy
Table 3: Photophysical Properties of 9-Anthracenylmethyl Methacrylate

Parameter Wavelength (nm) Notes

UV Absorption (λmax) 249, 251

Data for the monomer and a

copolymer containing the

monomer.

Fluorescence Emission 416

Data for a copolymer of methyl

methacrylate and 9-

anthracenylmethyl

methacrylate.

Source:[2]

Experimental Protocols
Synthesis of 9-Anthracenylmethyl Methacrylate
The synthesis of 9-Anthracenylmethyl methacrylate is typically achieved through the

esterification of 9-anthracenemethanol with methacryloyl chloride in the presence of a base.[1]

The following is a representative experimental protocol.

Materials:

9-Anthracenemethanol

Methacryloyl chloride

Triethylamine

Dichloromethane (anhydrous)

Methanol

Anhydrous sodium sulfate
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Ice bath

Standard glassware for organic synthesis (three-necked flask, dropping funnel, condenser)

Stirrer

Procedure:

Reaction Setup: In a 300 mL three-necked flask equipped with a magnetic stirrer, a

thermometer, and a dropping funnel, dissolve 9.3 g (45 mmol) of 9-anthracenemethanol in

60 mL of anhydrous dichloromethane.

Cooling: Cool the solution to 0°C using an ice bath.

Addition of Base and Acyl Chloride: While maintaining the temperature at 0°C, add 8 g (77

mmol) of methacryloyl chloride to the flask. Subsequently, add a solution of 6.0 g (59 mmol)

of triethylamine in 10 mL of dichloromethane dropwise to the reaction mixture over a period

of 30 minutes. The slurry should become a homogeneous solution upon completion of the

addition.[1]

Reaction: Allow the reaction to proceed at 0°C for several hours and then let it stand

overnight.

Work-up:

Add 30 mL of water to the reaction mixture and stir to dissolve the triethylamine

hydrochloride salt.

Transfer the mixture to a separatory funnel and wash the organic layer with another 30 mL

of water.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter the dried solution and add 100 mL of methanol to the filtrate.

Store the solution in a refrigerator for 2 days to induce recrystallization.
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Collect the precipitated pale yellow microcrystals by suction filtration and dry them under

vacuum.

Expected Yield: Approximately 7.1 g (58% molar yield) of 9-Anthracenylmethyl methacrylate.

[1]

Visualized Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key processes and

relationships involving 9-Anthracenylmethyl methacrylate.
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Caption: Synthesis workflow for 9-Anthracenylmethyl methacrylate.
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Polymerization ApplicationsSensing Applications

Potential in Drug Development
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Caption: Key application areas of 9-Anthracenylmethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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